![molecular formula C7H6BrF3N2O2 B506637 [4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid CAS No. 299405-26-8](/img/structure/B506637.png)
[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid” is a chemical compound with the linear formula C7H6BrF3N2O2 . It has a molecular weight of 287.037 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully documented. The molecular weight is known to be 287.037 .Scientific Research Applications
Synthesis and Chemical Reactivity
- The compound 4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl acetic acid is used in the synthesis of various heterocyclic compounds. For example, Martins et al. (2009) described the regioselective synthesis of halomethylated pyrazolo[1,5-a]pyrimidines and aryl[heteroaryl]pyrazolo[1,5-a]pyrimidines, highlighting the reactivity of related pyrazole compounds (Martins et al., 2009).
Antimicrobial Activities
- Compounds derived from 4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl acetic acid have shown promising antimicrobial activities. Sherkar and Bhandarkar (2015) synthesized pyrazoles with significant antimicrobial activities (Sherkar & Bhandarkar, 2015). Similarly, Reddy et al. (2013) reported the synthesis of novel aryl hydrazone pyrazoline-5-ones containing the thiazole moiety, which exhibited antimicrobial properties (Reddy et al., 2013).
Tuberculostatic Activity
- Khudina et al. (2010) investigated trifluoromethyl-substituted pyrazolines and pyrazoles for their tuberculostatic activity, demonstrating the potential of these compounds in tuberculosis treatment (Khudina et al., 2010).
Synthesis of Novel Heterocyclic Systems
- Abdel-Rahman et al. (2004) utilized similar compounds in the synthesis of new fused and spiro heterocyclic systems, which are crucial in developing new therapeutic agents (Abdel-Rahman et al., 2004).
Structural and Spectral Investigations
- Viveka et al. (2016) conducted detailed experimental and theoretical studies on pyrazole-4-carboxylic acid derivatives, which are structurally related to 4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl acetic acid. These studies are important for understanding the chemical and physical properties of these compounds (Viveka et al., 2016).
Safety and Hazards
properties
IUPAC Name |
2-[4-bromo-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrF3N2O2/c1-3-5(8)6(7(9,10)11)12-13(3)2-4(14)15/h2H2,1H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHXFUPHNMRHCSK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC(=O)O)C(F)(F)F)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrF3N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.03 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid | |
CAS RN |
299405-26-8 |
Source
|
Record name | 2-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.